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Introduction

The analysis of helium isotopes ((He and “He) and other noble gases in groundwater provides
a powerful tool for a range of scientific investigations, including groundwater dating, tracing
subsurface fluid flow paths, and understanding crustal and mantle processes.[1] The accuracy
of these analyses is fundamentally dependent on the integrity of the collected samples.
Contamination from atmospheric air or degassing during collection can significantly
compromise the results. This application note provides a detailed protocol for the collection of
groundwater samples for helium and noble gas analysis, ensuring sample integrity for high-
precision laboratory measurements. The primary method described involves the use of copper
tubes to collect water samples, which are then sealed to be gas-tight.[2][3][4]

Data Presentation

Quantitative parameters are crucial for the successful collection of groundwater samples for
helium analysis. The following table summarizes the key specifications and recommendations.
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Parameter

Specification/Recommend

ation

Source

Sample Container

Refrigeration-grade copper

tubing

[3]4]

Copper Tube Dimensions

(Outer Diameter)

3/8-inch (0.95 cm)

[5]16]

Copper Tube Length

15-30 inches (approximately
38-76 cm)

[5][6]

Sample Volume

Approximately 40 cc (40 mL)

[5]

Flushing Flow Rate

500 mL per minute

[5](6]

Flushing Duration

At least 1 minute

[5]

Back Pressure

Approximately 1 atmosphere
(14 psi)

[5]

Sample Duplication

All samples should be

collected in duplicate

[5]16]

Experimental Protocol

This protocol outlines the step-by-step methodology for collecting groundwater samples for

helium and noble gas analysis using the copper tube method.

l. Required Materials

Pre-cleaned, refrigeration-grade copper tubes (3/8-inch OD) mounted in an aluminum

channel with two stainless steel clamps.[5][6]

A peristaltic or submersible pump with appropriate tubing (e.g., Tygon, Teflon) to bring

groundwater to the surface.

Clear plastic tubing for visual inspection of bubbles.[6]

A small valve to apply back pressure.[5]
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Socket wrench for tightening the clamps.[5]
Protective caps for the ends of the copper tube.
Sample labels and a permanent marker.

Field notebook for recording sample information.

Cooler with ice or refrigeration for sample storage and transport.[7]

Il. Pre-Sampling Preparation

Well Purging: Before sample collection, the well must be purged to remove stagnant water
from the well casing.[8] Purge a minimum of three well-casing volumes.[9] Monitor field
parameters such as pH, temperature, and specific conductance. Sampling can begin once
these parameters stabilize.[8]

Tubing Connections: Connect the sampling pump outlet to the inlet of the copper tube
assembly using a short length of tubing to minimize the potential for degassing.[5] Secure all
connections with hose clamps to ensure they are airtight.[6] Attach a back-pressure valve to
the outlet of the copper tube assembly using clear plastic tubing.[5]

lll. Sample Collection Procedure

Initiate Water Flow: Start the pump to allow groundwater to flow through the entire sampling
apparatus.

Flushing the System: Hold the copper tube sampler in a vertical position with the outlet valve
facing up.[5] Allow water to flow through the system for at least one minute at a rate of
approximately 500 mL per minute to flush the tube completely.[5][6]

Bubble Removal: Visually inspect the clear outlet tubing for any gas bubbles.[5][6] If bubbles
are present, gently tap the copper tube and tubing to dislodge them.[5] Applying a back
pressure of approximately 1 atmosphere (14 psi) by partially closing the outlet valve can help
prevent the formation of gas bubbles.[5]

Clamping the Tube (Outflow End First): Once the water flowing through the tube is free of
bubbles, use the socket wrench to tighten the bolts on the clamp at the discharge (outflow)
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end of the copper tube.[5] Tighten the bolts evenly and firmly to create a cold-weld seal.[10]

o Clamping the Tube (Inflow End): Immediately after sealing the outflow end, tighten the clamp
at the inflow end of the copper tube in the same manner.

o Sample Labeling: Clearly label the sample with a unique identifier, date, time, and location.
[5] If bubbles are suspected to be present in the sealed tube, indicate this on the label (e.g.,
"BUBBLES?").[5]

o Duplicate Collection: Repeat the entire procedure to collect a duplicate sample.[5][6]

o Sample Storage and Transport: Place the sealed copper tubes in a cooler with ice or under
refrigeration immediately after collection.[7] Store the samples upside down or on their side
to keep any potential small bubbles away from the seals.[7] Ship the samples to the
analytical laboratory as soon as possible.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the collection of groundwater samples for
helium analysis.
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Caption: Workflow for groundwater helium sample collection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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